Cas no 26556-03-6 (1,3,3-Trichloropropene)

• Product Name: 1,3,3-Trichloropropene
• CAS No: 26556-03-6
• MF: C₃H₃Cl₃
• MW: 145.41491818428
• CID: 275242
• PubChem ID: 6438055
• Update Time: 2025-04-24

1,3,3-Trichloropropene Chemical and Physical Properties

Names and Identifiers

• 1-Propene,1,3,3-trichloro-
• (E)-1,3,3-trichloroprop-1-ene
• 26556-03-6
• 3-trichloropropene
• SCHEMBL1756137
• DTXSID9067225
• SCHEMBL426391
• 1-Propene, 1,3,3-trichloro-
• trans-1,3,3-Trichloro-1-propene
• 1,3,3-Trichloropropene

• Inchi： 1S/C3H3Cl3/c4-2-1-3(5)6/h1-3H/b2-1+
• InChI Key： KHMZDLNSWZGRDB-OWOJBTEDSA-N
• SMILES： ClC(/C=C/Cl)Cl

Computed Properties

• Exact Mass: 143.93019
• Monoisotopic Mass: 143.930033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 48
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.5

Experimental Properties

• Density: 1.369
• Boiling Point: 148.9°Cat760mmHg
• Flash Point: 67.3°C
• Refractive Index: 1.486
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides

Additional information on 1,3,3-Trichloropropene

1-Propene,1,3,3-Trichloro-

1-Propene,1,3,3-Trichloro-, also known by its CAS number 26556-03-6, is a chlorinated organic compound with the molecular formula C₃H₂Cl₃. This compound is a derivative of propene (propylene), where three chlorine atoms are attached to the carbon chain. The structure of 1-Propene,1,3,3-Trichloro- consists of a three-carbon chain with a double bond between the first and second carbons. The first carbon is substituted with one chlorine atom, while the third carbon is substituted with two chlorine atoms. This unique structure gives the compound its distinct chemical properties and reactivity.

The synthesis of 1-Propene,1,3,3-Trichloro- typically involves the chlorination of propene under controlled conditions. Chlorination reactions are commonly carried out using chlorine gas (Cl₂) in the presence of a catalyst or under specific temperature and pressure conditions. The reaction mechanism often involves the addition of chlorine atoms to the double bond of propene, followed by further substitution reactions to achieve the desired trichlorinated product. Recent studies have explored alternative methods for synthesizing this compound using more efficient catalysts or green chemistry approaches to minimize environmental impact.

1-Propene,1,3,3-Trichloro- exhibits interesting physical and chemical properties due to its trichlorinated structure. It is a colorless liquid at room temperature with a low boiling point and high volatility. The compound is relatively stable under normal conditions but can undergo further reactions under specific circumstances. For instance, it can act as an electrophile in nucleophilic substitution reactions or serve as a precursor for other chlorinated compounds.

In terms of applications, 1-Propene,1,3,3-Trichloro- has been studied for its potential use in various industries. One notable application is in the production of specialty chemicals and intermediates for organic synthesis. Its trichlorinated structure makes it a valuable building block for synthesizing more complex molecules with specific functional groups. Recent research has also explored its role in polymer chemistry and materials science.

The environmental impact and safety profile of 1-Propene,1,3,3-Trichloro- are important considerations for its use and handling. While it is not classified as a hazardous substance under standard conditions, exposure to high concentrations may pose health risks due to its volatility and potential toxicity. Proper handling procedures and safety precautions are recommended when working with this compound in industrial or laboratory settings.

In summary, 1-Propene,1,3,3-Trichloro-, CAS number 26556-03-6, is a versatile chlorinated organic compound with unique chemical properties and diverse applications. Its synthesis methods continue to evolve with advancements in catalytic chemistry and green processes. As research into its properties and uses progresses further understanding of its potential benefits and challenges will emerge.